2-chloro-4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid

• IUPAC Name: 2-chloro-4-(3-formyl-2,5-dimethylpyrrol-1-yl)benzoic acid
• InChI: InChI=1S/C14H12ClNO3/c1-8-5-10(7-17)9(2)16(8)11-3-4-12(14(18)19)13(15)6-11/h3-7H,1-2H3,(H,18,19)
• InChI Key: WIMGPRSXTHUUQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)C(=O)O)Cl)C)C=O
• Molecular Formula: C14H12ClNO3
• Molecular Weight: 277.70 g/mol

Description

2-chloro-4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid, also known as CDPA, is a chemical compound that has been studied extensively for its potential applications in scientific research. CDPA is a synthetic compound that was first synthesized in the 1970s and has since been used in a variety of research studies.

Mechanism of Action

The mechanism of action of 2-chloro-4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid is not fully understood, but it is believed to involve the formation of reactive oxygen species and the modulation of cellular signaling pathways. 2-chloro-4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid has been shown to induce apoptosis in cancer cells and to protect neurons from oxidative stress-induced damage.
Biochemical and Physiological Effects:
2-chloro-4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid has been shown to have a variety of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the modulation of cellular signaling pathways, and the protection of neurons from oxidative stress-induced damage. 2-chloro-4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid has also been shown to have anti-inflammatory effects and to inhibit the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid in lab experiments is its versatility, as it can be used in a variety of research applications. However, 2-chloro-4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for research on 2-chloro-4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid, including further studies on its mechanism of action, its potential therapeutic applications, and its use as a tool for studying cellular signaling pathways. Additionally, research could focus on developing new synthetic methods for 2-chloro-4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid and other related compounds.

Synthesis Methods

The synthesis of 2-chloro-4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid involves several steps, including the preparation of 3-formyl-2,5-dimethylpyrrole and the reaction of this compound with 2-chlorobenzoic acid. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

2-chloro-4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid has been used in a variety of scientific research applications, including as a fluorescent probe for studying protein-ligand interactions and as a tool for studying the role of reactive oxygen species in cellular signaling pathways. 2-chloro-4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid has also been studied for its potential as a therapeutic agent for various diseases, including cancer and Alzheimer's disease.